Cas no 1217849-53-0 ((2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
• CAS No: 1217849-53-0
• Molecular Formula: C₉H₉N₃O₆
• Molecular Weight: 255.18426
• CID: 1032895
• PubChem ID: 40787457

(2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Properties

Names and Identifiers

• (R)-2-Amino-3-(2,4-dinitrophenyl)propanoic acid
• (2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
• D-2,4-Dinitrophe
• D-2,4-Dinitrophenylalanine
• CS-0338612
• DTXSID40654627
• 1217849-53-0
• D-2,4-Dinitrophenylalanine (H-D-Phe(2,4-diNO2)-OH)
• 2,4-Dinitro-D-phenylalanine
• AKOS016844167
• PS-12877
• (R)-2-Amino-3-(2,4-dinitrophenyl)propanoicacid
• MFCD08061613
• DB-254361

• MDL： MFCD08061613
• InChIKey： LLVUHQYJZJUDAM-SSDOTTSWSA-N
• Inchi： InChI=1S/C9H9N3O6/c10-7(9(13)14)3-5-1-2-6(11(15)16)4-8(5)12(17)18/h1-2,4,7H,3,10H2,(H,13,14)/t7-/m1/s1
• SMILES： C1=CC(=CC(=C1C[C@H](C(=O)O)N)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 255.04913502g/mol
• Heavy Atom Count: 18
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 155Ų

Experimental Properties

• LogP: 2.20410
• PSA: 154.96000